Cas no 1047680-73-8 (4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid)

• Product Name: 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid
• CAS No: 1047680-73-8
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6621629
• PubChem ID: 18581040
• Update Time: 2025-05-19

4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0280
• 4-((3,5-dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid
• 1047680-73-8
• AKOS016339048
• 4-(3,5-dimethylanilino)-4-oxo-2-(3-propan-2-yloxypropylamino)butanoic acid
• 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid

• Inchi： 1S/C18H28N2O4/c1-12(2)24-7-5-6-19-16(18(22)23)11-17(21)20-15-9-13(3)8-14(4)10-15/h8-10,12,16,19H,5-7,11H2,1-4H3,(H,20,21)(H,22,23)
• InChI Key： XNVVAURAGZPLAQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCNC(C(=O)O)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid

Comprehensive Overview of 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid (CAS No. 1047680-73-8)

4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid (CAS No. 1047680-73-8) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic components. This compound, often referred to in research and industrial applications, features a 3,5-dimethylphenyl group and a 3-isopropoxypropyl side chain, contributing to its distinct chemical properties. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry.

The compound's CAS number 1047680-73-8 is critical for precise identification in chemical databases and regulatory documentation. Researchers and manufacturers frequently search for 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity allows for modifications that can lead to novel derivatives with enhanced bioactivity or material properties.

One of the trending topics in chemical research is the development of sustainable synthetic pathways for complex molecules like 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid. With increasing interest in green chemistry, scientists are exploring eco-friendly catalysts and solvent-free reactions to synthesize such compounds. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In the pharmaceutical sector, 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid is investigated for its potential as a building block in drug discovery. Its structure resembles motifs found in bioactive molecules, making it a candidate for developing new therapeutic agents. Researchers are particularly interested in its role in creating small-molecule inhibitors for targeted therapies, a hot topic in precision medicine.

The agrochemical industry also shows interest in CAS 1047680-73-8 due to its potential use in designing novel pesticides or herbicides. The compound's ability to interact with biological systems could lead to the development of more efficient and environmentally friendly crop protection agents. This is especially relevant given the growing demand for sustainable agriculture solutions.

From a material science perspective, 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid could contribute to the synthesis of advanced polymers or coatings. Its bifunctional nature allows for incorporation into polymer chains, potentially enhancing material properties such as thermal stability or adhesion. This aligns with the increasing focus on high-performance materials in industries ranging from electronics to automotive.

Analytical characterization of 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid typically involves techniques like HPLC, NMR, and mass spectrometry. These methods are crucial for quality control in production and for verifying the compound's purity in research applications. The growing integration of AI-assisted analytical methods represents an exciting development in this space, enabling faster and more accurate compound characterization.

The market for specialized chemical intermediates like CAS 1047680-73-8 is expanding, driven by increased R&D investment across multiple industries. Suppliers and manufacturers are focusing on scalable synthesis methods to meet growing demand while maintaining high purity standards. This compound's niche applications create opportunities for custom synthesis services and contract research organizations.

Storage and handling of 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidance for safe handling procedures.

Future research directions for 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid may explore its potential in bioconjugation chemistry or as a linker molecule in drug delivery systems. The compound's structural features make it interesting for developing targeted drug carriers, particularly in the context of antibody-drug conjugates, a rapidly growing area in oncology therapeutics.

For researchers seeking CAS 1047680-73-8, it's important to verify suppliers' credentials and request comprehensive analytical data. The compound's specialized nature means quality can vary between sources, impacting experimental results. Many academic and industrial laboratories now prioritize suppliers who provide full characterization data and batch-specific certificates of analysis.

The synthesis of 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid typically involves multi-step organic reactions, with careful control of reaction conditions being essential for good yields. Recent publications have explored optimized synthetic routes, reflecting the chemical community's ongoing interest in process improvement for complex organic molecules.

In conclusion, 4-((3,5-Dimethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid (CAS No. 1047680-73-8) represents an interesting case study in specialized chemical intermediates. Its diverse potential applications across pharmaceuticals, agrochemicals, and materials science, combined with the current focus on sustainable synthesis and targeted therapies, position it as a compound worthy of continued research and development attention.